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Compound of Interest

Compound Name: Spirodiclofen

Cat. No.: B1663620

An In-depth Technical Guide on the Toxicity Spectrum of Spirodiclofen

Abstract

Spirodiclofen is a non-systemic acaricide and insecticide belonging to the chemical class of
tetronic acids.[1] Its primary mode of action is the inhibition of lipid biosynthesis.[1][2] This
technical guide provides a comprehensive overview of the toxicological profile of
Spirodiclofen, synthesizing data from a range of non-clinical studies. The document covers its
mechanism of action, toxicokinetics, and spectrum of toxicity, including acute, chronic,
reproductive, developmental, and environmental effects. Key quantitative data are presented in
tabular format for clarity, and detailed experimental protocols for pivotal studies are described.
Furthermore, signaling pathways and experimental workflows are visualized using diagrams to
facilitate a deeper understanding of its toxicological properties for researchers, scientists, and
drug development professionals.

Mechanism of Action

Spirodiclofen's pesticidal activity stems from its role as an inhibitor of Acetyl-CoA Carboxylase
(ACCase).[2][3] ACCase is a critical enzyme that catalyzes the first committed step in the
biosynthesis of fatty acids, converting acetyl-CoA to malonyl-CoA.[3][4] By inhibiting this
enzyme, Spirodiclofen disrupts lipid biosynthesis, which is essential for various developmental
processes in target organisms, particularly mites.[3][5] This disruption affects all developmental
stages, including eggs, and significantly impairs female fertility and fecundity.[5][6][7]
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Caption: Spirodiclofen's primary mechanism of action: inhibition of ACCase.

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

Studies in rats using orally administered radiolabelled Spirodiclofen show it is rapidly
absorbed and eliminated.[1][8]

o Absorption: Peak blood concentrations are observed 3-4 hours after low doses (1-2 mg/kg
bw) and at 8 hours or more after higher doses (100 mg/kg bw), suggesting that absorption
may be saturated at higher concentrations.[1][9] Absorption is extensive, with females
absorbing a greater fraction (approx. 74%) than males (57-62%).[10]
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Distribution: The compound is widely distributed, with the highest concentrations found in the
liver and kidneys.[11] There is no evidence of bioaccumulation, and the total body burden is
less than 1% of the administered dose within 48 hours.[1]

Metabolism: Spirodiclofen undergoes extensive metabolism. The initial degradation step is
the cleavage of the ester bond, which forms the spirodiclofen-enol metabolite (BAJ 2510).
[1] This is followed by hydroxylation.[1] The enol metabolite may contribute significantly to
the observed toxic effects by disrupting cholesterol metabolism.[1]

Excretion: Urine and feces are the primary routes of excretion.[1] Within 48 hours,
approximately 99% of the administered dose is excreted.[12] There are sex-related
differences, with females showing greater urinary excretion and males excreting more via
feces.[8]

Acute Toxicity

Spirodiclofen exhibits low acute toxicity via oral, dermal, and inhalation routes.[1][11] It is not
considered a skin or eye irritant but has been identified as a skin sensitizer.[1][11][13]

Parameter Species Route Value Reference
LD50 Rat Oral > 2500 mg/kg bw  [1]
LD50 Rat Dermal > 2000 mg/kg bw  [1]
LC50 Rat Inhalation > 5.03 mg/L air [1]

Chronic Toxicity and Carcinogenicity

Long-term exposure studies in mice, rats, and dogs have identified the adrenal glands and
testes as the primary target organs for Spirodiclofen toxicity.[1][13][14]

» Key Findings:

o Adrenal Glands: Increased cytoplasmic vacuolation in the adrenal cortex was a consistent
finding across species.[13][14] Dogs were the most sensitive species to these effects.[11]
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o Testes: Effects in males included Leydig cell vacuolation, hypertrophy, tubular
degeneration, and reduced sperm counts.[10][13]

o Other Effects: Decreased cholesterol and triglycerides, and vacuolation of the jejunum
were observed in rats.[12][14]

o Carcinogenicity: Spirodiclofen is classified as "likely to be carcinogenic to humans".[10][13]
This classification is based on findings of:

o Hepatocellular adenomas and carcinomas in mice.[1]
o Testicular Leydig cell adenomas in male rats.[13]

o Uterine adenomas and adenocarcinomas in female rats.[10][13] Spirodiclofen is not
considered to be genotoxic.[10][12]

Key Effects
Study Species NOAEL Observed at Reference
LOAEL

Adrenal effects,

1.4 mg/kg increased
1-Year Study Dog ) [1]
bw/day relative testes
weights.
1.4 mg/kg Liver, adrenal,
18-Month
] o Mouse bw/day and testes [1]
Carcinogenicity ) )
(systemic) histopathology.
Increased
2-Year 4.1 mg/kg incidence of
Chronic/Carcinog  Rat bw/day Leydig-cell [1]
enicity (systemic) hyperplasia in
males.

Reproductive and Developmental Toxicity
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Spirodiclofen has been shown to be toxic to reproduction in laboratory animals, with males
appearing more sensitive.[12]

o Reproductive Toxicity: In a two-generation study in rats, effects at the highest dose included
delayed sexual maturation in males, decreased testes and epididymis size, testicular
atrophy, and reduced sperm counts in the F1 generation.[1][10][12] These effects on fertility
led to its classification as a substance that may impair fertility.[12]

o Developmental Toxicity: Spirodiclofen is not considered teratogenic.[1][12] In a
developmental study in rats, a slight increase in renal pelvis dilatation was seen in fetuses at
a very high dose (1000 mg/kg/day) in the absence of maternal toxicity.[10][13] No
developmental toxicity was observed in rabbits.[1][13]

Endocrine Disruption Potential

There is evidence to suggest that Spirodiclofen may have endocrine-disrupting properties.[2]
[12] The effects on reproductive organs (testes, uterus) and adrenal glands are consistent with
an interference with steroid hormone synthesis.[1][12] Special studies provided evidence that
the enol metabolite (BAJ 2510) can disrupt cholesterol metabolism, a precursor to steroid
hormones, and inhibit P450 monooxygenases involved in steroidogenesis.[1] The development
of Leydig cell and uterine tumors in rats is thought to be potentially linked to sustained
alterations in steroidogenesis.[1]
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Caption: Postulated pathway for Spirodiclofen-induced endocrine disruption.

Ecotoxicology

Spirodiclofen poses a risk to certain non-target organisms.
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e Aguatic Organisms: The pesticide is considered toxic to fish and aquatic invertebrates.[15]

While acute toxicity was not observed at its limit of water solubility in some studies, chronic

exposure to daphnia showed significant decreases in growth and reproduction.[15]

» Terrestrial Organisms: There is a very high risk for adverse effects on bees and other non-

target arthropods.[12]

o Environmental Fate: Spirodiclofen degrades at a moderate to high rate in soil (DT50: 1-13

days).[12] While the parent compound has low mobility due to high soil sorption, its

metabolites are highly mobile.[12] In aquatic environments, it dissipates rapidly with a half-
life of 1-7 days.[14]

Parameter Species Exposure Value Reference
Oncorhynchus
LC50 mykiss (Rainbow 96 h > 0.035 mg/L [15]
Trout)
Oncorhynchus )
) ) 97 d (Early-life
NOEC mykiss (Rainbow 0.00195 mg/L [15]
Stage)
Trout)
Daphnia magna
EC50 48 h > 0.045 mg/L [15]
(Water Flea)
Daphnia magna )
NOEC 21 d (Chronic) <20.2 pg/L
(Water Flea)
Raphidocelis
IC50 subcapitata 72 h > 0.06 mg/L [15]
(Green Alga)

Experimental Protocols

The toxicological evaluation of Spirodiclofen relies on standardized studies, often following

OECD (Organisation for Economic Co-operation and Development) guidelines. Below are

generalized methodologies for key cited experiments.
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Two-Generation Reproductive Toxicity Study (Ref: OECD
TG 416)

¢ Objective: To assess effects on male and female reproductive performance and on the
growth and development of offspring.

o Test System: Wistar rats (approx. 25 males and 25 females per dose group).

o Administration: Spirodiclofen is administered continuously in the diet through two
generations (FO and F1).

o Dosage: A control group and at least three dose levels are used. Doses are selected based
on sub-chronic toxicity data to establish a high dose that induces some parental toxicity but
not mortality, and lower doses to establish a No-Observed-Adverse-Effect-Level (NOAEL).

e Procedure:

o FO Generation: Young adult rats are dosed for a pre-mating period (approx. 10 weeks).
They are then mated to produce the F1 generation. Dosing continues through mating,
gestation, and lactation.

o F1 Generation: Offspring are selected from the FO litters to become the parents of the F2
generation. They are exposed to the test diet from weaning through maturity, mating, and
production of the F2 litters.

» Endpoints Evaluated:

o Parental (FO, F1): Clinical observations, body weight, food consumption, mating and
fertility indices, gestation length, organ weights (especially reproductive organs), and
histopathology.

o Offspring (F1, F2): Viability, litter size, sex ratio, pup body weights, physical and functional
development (e.g., sexual maturation), and gross necropsy.

Chronic Toxicity | Carcinogenicity Study (Ref: OECD TG
452/451)
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Objective: To determine long-term toxic effects and carcinogenic potential from repeated
dietary exposure.

Test System: Mice or rats (e.g., 50 animals of each sex per dose group).

Administration: Spirodiclofen is administered in the diet for a major portion of the animal's
lifespan (e.g., 18 months for mice, 24 months for rats).

Procedure:

[¢]

Animals are randomized into a control group and at least three dose groups.

o Throughout the study, animals are observed for clinical signs of toxicity, palpable masses,
and mortality.

o Body weight and food consumption are recorded weekly for the first 13 weeks and
monthly thereafter.

o Hematology and clinical chemistry parameters are assessed at multiple intervals.

o At termination, all animals undergo a full necropsy. Organs are weighed, and a
comprehensive set of tissues from all animals is collected for histopathological
examination.

Endpoints Evaluated: Survival, clinical signs, body weight changes, hematology, clinical
biochemistry, organ weights, macroscopic and microscopic pathology, and tumor incidence.
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Caption: General experimental workflow for a chronic toxicity/carcinogenicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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